3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile

• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C8H9N3O/c1-6-5-7(2)11(10-6)8(12)3-4-9/h5H,3H2,1-2H3
• InChI Key: DDWZYWSLHBDVGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)CC#N)C
• Molecular Formula: C8H9N3O
• DSSTOX Substance ID: DTXSID90294239
• Molecular Weight: 163.18 g/mol
• CAS No.: 36140-83-7

Description

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 95424. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Complex Formation and Stability

Khachatryan et al. (2017) explored the synthesis of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)butanal oxime and its complex formation with PdCl2. The study highlighted the coordination of nitrogen atoms from pyrazole and imine groups with PdCl2 and revealed the thermal stability of the resulting complex, emphasizing its potential in material science and coordination chemistry (Khachatryan et al., 2017).

Anticancer Activity

Metwally et al. (2016) investigated the reaction of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile with different reagents to synthesize new heterocyclic compounds. These compounds were evaluated for their anticancer activity, indicating the potential medicinal chemistry applications of derivatives of this compound (Metwally, Abdelrazek, & Eldaly, 2016).

Synthesis of Heterocyclic Compounds

A study by Tupychak et al. (2020) described the use of nitrileimines in click chemistry protocols with oxopropanenitriles for synthesizing 5-amino-1H-pyrazole via 1,3-dipolar cycloaddition. This process showcases an efficient method for generating pyrazole derivatives, important in pharmaceutical research and organic synthesis (Tupychak, Shyyka, Pokhodylo, & Obushak, 2020).

Mechanism of Action

Target of Action

It is known that pyrazole-bearing compounds, which include 1-cyanoacetyl-3,5-dimethylpyrazole, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It is known that this compound is an effective cyanoacetylating agent . It readily reacts with various N-nucleophiles (amines, hydrazines, hydrazides, semicarbazides) under mild conditions . This reactivity might play a role in its interaction with its targets.

Biochemical Pathways

It is known that cyanoacetamides, which can be accessed from heterocyclic amines using 1-cyanoacetyl-3,5-dimethylpyrazole, are versatile building blocks for heterocyclic synthesis . This suggests that the compound may affect various biochemical pathways through its interactions with these heterocyclic structures.

Action Environment

It is known that the compound is stable during prolonged storage and is safe to use . This suggests that it may have good stability under various environmental conditions.

Biochemical Analysis

Biochemical Properties

It is known that pyrazole derivatives, such as this compound, can interact with various enzymes and proteins . The nature of these interactions is largely dependent on the specific structure of the compound and the biomolecules it interacts with .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of different dosages of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile in animal models have not been extensively studied .

Metabolic Pathways

It is likely that the compound interacts with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels .

Customer Q & A

Q1: What is the molecular formula and weight of 1-cyanoacetyl-3,5-dimethylpyrazole?

A1: Its molecular formula is C8H9N3O, and its molecular weight is 163.17 g/mol.

Q2: What spectroscopic data is available for characterizing 1-cyanoacetyl-3,5-dimethylpyrazole?

A2: Researchers commonly utilize techniques such as Fourier transform infrared spectroscopy (FTIR), ¹H and ¹³C nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to confirm the structure and purity of synthesized compounds. [, , , ]

Q3: Is 1-cyanoacetyl-3,5-dimethylpyrazole catalytically active?

A3: While not a catalyst itself, it serves as a valuable building block in organic synthesis, particularly in preparing various heterocyclic compounds. [, ]

Q4: What reactions is 1-cyanoacetyl-3,5-dimethylpyrazole commonly employed in?

A4: It's widely used as a cyanoacetylating agent in reactions with amines, alcohols, and other nucleophiles. This versatility makes it useful for creating a range of heterocyclic systems like pyrazoles, pyridines, and triazines. [, , , , , ]

Q5: What are the advantages of using 1-cyanoacetyl-3,5-dimethylpyrazole as a cyanoacetylating agent?

A5: Studies have shown it to be a more effective cyanoacetylating agent than traditional reagents like ethyl cyanoacetate. It offers benefits such as milder reaction conditions, shorter reaction times, and higher yields. [, , , ]

Q6: How does modifying the structure of 1-cyanoacetyl-3,5-dimethylpyrazole affect its reactivity?

A6: Structural modifications, such as introducing electron-donating or electron-withdrawing groups, can impact the compound's reactivity in cyanoacetylation and other reactions. For example, in a study exploring anticancer activities, researchers observed that derivatives containing a pyrazole moiety generally showed greater potency compared to their chalcone counterparts. []

Q7: What is known about the stability of 1-cyanoacetyl-3,5-dimethylpyrazole?

A7: While specific stability data might vary depending on storage conditions (temperature, light, humidity), researchers typically handle and store this compound with care due to its reactivity.

Q8: Are there specific materials or solvents that 1-cyanoacetyl-3,5-dimethylpyrazole is incompatible with?

A8: Due to its reactive nature, it's crucial to avoid contact with strong acids, bases, oxidizing agents, and other incompatible substances. Selection of suitable solvents and reaction conditions should consider the specific reaction being performed.

Q9: Have computational methods been applied to study 1-cyanoacetyl-3,5-dimethylpyrazole?

A9: While specific computational studies were not detailed in the provided research, researchers often utilize computational chemistry techniques like density functional theory (DFT) calculations and molecular docking simulations to explore the properties, reactivity, and potential biological activities of similar compounds. []

Q10: Has 1-cyanoacetyl-3,5-dimethylpyrazole demonstrated biological activity?

A10: While this specific compound's activity hasn't been extensively explored in the provided papers, researchers have synthesized numerous derivatives exhibiting promising biological activities, including:

• Anticancer activity: Derivatives incorporating 1-cyanoacetyl-3,5-dimethylpyrazole as a core scaffold have shown cytotoxicity against various cancer cell lines, including hepatocellular carcinoma (HepG2), colon cancer (HCT-116), and breast cancer (MCF-7). [, , ]
• Antioxidant activity: Some derivatives have demonstrated the ability to scavenge free radicals, suggesting potential applications in preventing oxidative stress-related diseases. [, , ]
• Analgesic activity: Certain analogs have exhibited pain-relieving effects in animal models. []
• Antimicrobial activity: A few derivatives have shown antibacterial and antifungal properties against specific strains. [, ]